Cas no 728010-37-5 (Benzonitrile,3-[(5-ethyl-1H-pyrrol-2-yl)carbonyl]-)

• Product Name: Benzonitrile,3-[(5-ethyl-1H-pyrrol-2-yl)carbonyl]-
• CAS No: 728010-37-5
• MF: C₁₄H₁₂N₂O
• MW: 224.257883071899
• CID: 559095
• PubChem ID: 45095528
• Update Time: 2025-04-19

Benzonitrile,3-[(5-ethyl-1H-pyrrol-2-yl)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,3-[(5-ethyl-1H-pyrrol-2-yl)carbonyl]-
• 3-[(5-Ethyl-1H-pyrrol-2-yl)carbonyl]benzonitrile
• Benzonitrile, 3-[(5-ethyl-1H-pyrrol-2-yl)carbonyl]- (9CI)
• 728010-37-5
• SCHEMBL3826085

• Inchi： 1S/C14H12N2O/c1-2-12-6-7-13(16-12)14(17)11-5-3-4-10(8-11)9-15/h3-8,16H,2H2,1H3
• InChI Key： YBULOWKWFXUBNI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C#N)C=1)C1=CC=C(CC)N1

Computed Properties

• Exact Mass: 224.095
• Monoisotopic Mass: 224.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.6A^2
• XLogP3: 2.9